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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core principles governing the
operation of platinum-rhodium thermocouples. It details the underlying physics, characterizes
the various types, presents quantitative operational data, and outlines rigorous experimental
protocols for their calibration, ensuring the highest level of accuracy for scientific research and
development.

The Seebeck Effect: The Foundation of
Thermocouple Operation

The operation of all thermocouples is based on the Seebeck effect, a thermoelectric
phenomenon discovered by Thomas Johann Seebeck in 1821. The effect describes how a
temperature difference between two dissimilar electrical conductors or semiconductors
produces a voltage difference between the two substances.

A platinum-rhodium thermocouple is composed of two wires made of different materials: one
leg is pure platinum, and the other is an alloy of platinum and rhodium.[1] These wires are
joined at one end, known as the measuring or "hot" junction. The other end, the reference or
"cold" junction, is kept at a known, constant temperature.[2] When the measuring junction is
exposed to a different temperature than the reference junction, a continuous electric current is
generated and flows through the circuit.[3] This results in a small voltage, or thermoelectric
electromotive force (EMF), which can be measured.[2] This generated EMF is directly

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b082538?utm_src=pdf-interest
https://www.thermometricscorp.com/PDFs/Thermocouple-Charts/Type-S-Thermocouple-Chart-C.pdf
https://www.rfwireless-world.com/terminology/its-90-reference-table-thermocouples
https://sensortecinc.com/pdf/Thermocouple_Types.pdf
https://www.rfwireless-world.com/terminology/its-90-reference-table-thermocouples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

proportional to the temperature difference between the two junctions.[2] The magnitude of this
voltage is dependent on the specific materials used and the temperature gradient.[3]
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Caption: The Seebeck effect in a Pt-Rh thermocouple.

Types of Platinum-Rhodium Thermocouples

Platinum-rhodium thermocouples are categorized into three main internationally recognized
types: S, R, and B. These "noble metal" thermocouples are known for their high accuracy,
stability, and suitability for high-temperature measurements in oxidizing or inert atmospheres.[1]

[4]
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S Type S (Pt- Type R (Pt- Type B (Pt-
eature

10%Rh/Pt) 13%Rh/Pt) 30%Rh/Pt-6%Rh)
Positive Leg 90% Platinum, 10% 87% Platinum, 13% 70% Platinum, 30%
(Composition) Rhodium Rhodium Rhodium

Negative Leg

(Composition)

100% Pure Platinum

100% Pure Platinum

94% Platinum, 6%
Rhodium

Continuous Temp.

Range

0 to 1450°C

0 to 1450°C

~600 to 1700°C[5]

Max Short-Term

Temp.

1600°C[1]

1600°C[1]

1800°C[1]

Key Characteristics

High stability, highest
accuracy in the series,
designated as the
standard for the
International
Temperature Scale of
1990 (ITS-90)
between 630°C and
1064°C.[1]

Slightly higher output
and improved stability

over Type S.[5]

Excellent stability at
very high
temperatures;
produces a very small
EMF at low
temperatures, making
it unsuitable for
measurements below
~600°C.[5]

Primary Applications

Laboratory standard,
precision industrial
measurements,

calibration.[5]

High-temperature
industrial process

control.[5]

Ultra-high temperature
applications such as
steel smelting, glass
production, and high-

temperature furnaces.

[5]

Quantitative Data: Voltage-Temperature Relationship

The relationship between the temperature at the measuring junction and the output EMF is

non-linear. Standardized reference tables, based on the International Temperature Scale of

1990 (ITS-90), provide the definitive thermoelectric voltage for each thermocouple type with a

reference junction at 0°C.[2][6]
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Table 3.1: Type S Thermocouple - Thermoelectric Voltage (mV) vs. Temperature (°C)[5][7]

Temp

°C) 100 200 400 600 800 1000 1200 1400

EMF

V) 0.000 0.646 1.441 3.259 5.239 7.345 9.587 11.951 14.393
m

Table 3.2: Type R Thermocouple - Thermoelectric Voltage (mV) vs. Temperature (°C)[3][9]

Temp
°C) 100 200 400 600 800 1000 1200 1400
EMF
mv) 0.000 0.647 1.469 3.408 5.583 7.950 10.506 13.197 15.977
m

Table 3.3: Type B Thermocouple - Thermoelectric Voltage (mV) vs. Temperature (°C)[10][11]

Temp
°C) 600 700 800 900 1000 1200 1400 1600 1700
EMF
mv) 1.917 2.739 3.693 4.751 5.888 8.326 10.961 13.586 14.887
m

Experimental Protocols: High-Accuracy Calibration

For applications demanding high precision, thermocouples must be calibrated against known
standards. The most accurate method is fixed-point calibration, which utilizes the well-defined
and reproducible phase transition temperatures of pure metals as specified by ITS-90.[12][13]

Detailed Methodology: Fixed-Point Calibration

This protocol describes the calibration of a platinum-rhodium thermocouple using a metal
freezing-point cell (e.g., Zinc at 419.527°C, Aluminum at 660.323°C, or Silver at 961.78°C).[14]

Apparatus:
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High-temperature calibration furnace with a uniform temperature zone.
Sealed fixed-point cell containing a high-purity (=99.999%) metal.[14]
High-precision digital voltmeter or nanovoltmeter.

Isothermal block or ice bath for the reference junction (to maintain 0°C).[15]
The thermocouple to be calibrated.

Protective alumina sheathing.

Procedure:

Preparation: Insert the thermocouple into a protective sheath and place it inside the crucible
well of the fixed-point cell. Ensure the reference junction is placed in the ice bath and has
thermally stabilized.[15]

Heating: Place the entire cell assembly into the calibration furnace. Heat the furnace to a
temperature approximately 5°C to 10°C above the melting point of the metal.

Melting Plateau: Monitor the thermocouple's EMF output. As the metal melts, the
temperature (and thus the EMF) will hold steady, creating a "melting plateau." This confirms
the furnace is operating correctly and the metal is fully molten.

Initiating the Freeze: Slowly cool the furnace (typically at a rate of 0.1°C to 1°C per minute).
The temperature will drop until it is slightly below the freezing point (supercooling), followed
by a rapid rise back to the freezing point as crystallization begins (recalescence).[14]

Freezing Plateau: The temperature will remain highly stable during the phase transition from
liquid to solid. This stable period is the "freezing plateau."[12]

Data Acquisition: During the freezing plateau, record the stable EMF output from the
thermocouple using the high-precision voltmeter. Multiple readings should be taken to
ensure stability and calculate an average value.

Comparison and Deviation: Compare the measured average EMF with the standard EMF
value for that specific fixed-point temperature from the ITS-90 reference tables.[12] The
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difference between these values represents the thermocouple's deviation at that
temperature.

» Calibration Curve: Repeat this process at several different fixed points (e.g., Zinc, Aluminum,
Silver) to generate a deviation curve across the thermocouple's operating range. This curve
can then be used to apply corrections to future measurements.

Prepare TC & Reference Junction
(Ice Bath at 0°C)

Insert TC into Fixed-Point Cell
(e.g., pure Silver)

Place Cell in Furnace and Heat
(~10°C above melting point)

Induce Slow Cooling
(0.1 - 1°C/ min)

Detect Freezing Plateau
(Stable Temperature during phase change)

Plateau Stable ‘es

Record Stable EMF Output
(High-Precision Voltmeter)
Compare Measured EMF to
ITS-90 Standard Value
Calculate Deviation
(Measured - Standard)

Repeat for Multiple Fixed Points?

Click to download full resolution via product page

Caption: Experimental workflow for fixed-point calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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